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Compound of Interest

Compound Name: 2-Isopropenylpyridine

Cat. No.: B1346815 Get Quote

An In-depth Technical Guide to 2-
Isopropenylpyridine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropenylpyridine, with the CAS Number 6515-13-5, is a pyridine derivative with potential

applications in polymer chemistry and as a building block in the synthesis of more complex

molecules.[1] Its structure, featuring a vinyl group attached to the pyridine ring, makes it a

candidate for polymerization and various organic transformations. This guide provides a

comprehensive overview of its chemical properties, safety information, synthesis, and

polymerization, tailored for professionals in research and drug development.

Chemical and Physical Properties
The fundamental properties of 2-isopropenylpyridine are summarized below. This data is

essential for its handling, storage, and application in experimental settings.
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Property Value Source

CAS Number 6515-13-5 [1]

Molecular Formula C₈H₉N [1]

Molecular Weight 119.16 g/mol [1]

IUPAC Name 2-(prop-1-en-2-yl)pyridine

Appearance Not explicitly found

Boiling Point Not explicitly found

Melting Point Not explicitly found

Density Not explicitly found

Safety Data Sheet
A comprehensive understanding of the hazards associated with 2-isopropenylpyridine is

crucial for safe laboratory practice. The following table summarizes the GHS hazard

information.[1]

Hazard Class Hazard Statement

Flammable liquids H226: Flammable liquid and vapor

Acute toxicity, oral H302: Harmful if swallowed

Skin corrosion/irritation
H314: Causes severe skin burns and eye

damage

Sensitization, skin H317: May cause an allergic skin reaction

Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Precautionary Statements: Standard precautionary measures for handling flammable,

corrosive, and toxic chemicals should be followed. This includes working in a well-ventilated

fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab

coat), and avoiding ignition sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropenylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropenylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropenylpyridine
https://www.benchchem.com/product/b1346815?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropenylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed methodologies for the synthesis and polymerization of 2-isopropenylpyridine are

provided below. These protocols are based on established chemical principles and may require

optimization for specific laboratory conditions.

Synthesis of 2-Isopropenylpyridine via Wittig Reaction
A common and effective method for the synthesis of alkenes from ketones is the Wittig

reaction.[2][3] In this case, 2-isopropenylpyridine can be synthesized from 2-acetylpyridine

and a phosphorus ylide.

Reaction Scheme:
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2-Acetylpyridine

Reaction Intermediate

 + Phosphorus Ylide

Methyltriphenylphosphonium bromide Phosphorus Ylide + Strong Base

Strong Base (e.g., n-BuLi)

2-Isopropenylpyridine

Triphenylphosphine oxide

Lithium bromide

Butane
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Reaction Setup

Purified Monomer (2-Isopropenylpyridine)

Initiation

Purified Solvent (Anhydrous THF) Initiator (e.g., n-BuLi) Inert Atmosphere (Argon/Nitrogen)

Propagation

 Living Polymer Chains

Termination

 Add Terminating Agent (e.g., Methanol)

Polymer Isolation

 Precipitation in Non-solvent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-isopropenylpyridine CAS number and safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346815#2-isopropenylpyridine-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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